Cas no 886909-36-0 (4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 886909-36-0
• MF: C₂₂H₂₄N₄O₄S₂
• MW: 472.580362319946
• CID: 5477655
• Update Time: 2025-06-08

4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-1-ylsulfonyl)-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C22H24N4O4S2/c1-31-19-9-5-4-8-18(19)21-24-25-22(30-21)23-20(27)16-10-12-17(13-11-16)32(28,29)26-14-6-2-3-7-15-26/h4-5,8-13H,2-3,6-7,14-15H2,1H3,(H,23,25,27)
• InChI Key： WPVDMCNHENWWAT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2SC)O1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Additional information on 4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Introduction to 4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 886909-36-0)

4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide, identified by its CAS number 886909-36-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple pharmacophoric elements designed to interact with biological targets in a highly specific manner. The presence of an azepane moiety, a saturated heterocyclic ring system, contributes to the compound's unique conformational flexibility, which is often exploited to enhance binding affinity and selectivity in drug design.

The molecular structure of 4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide is further distinguished by the incorporation of a benzamide group linked to a sulfonamide moiety derived from the azepane ring. This sulfonamide linkage not only introduces a polar and charged region into the molecule but also serves as a critical pharmacophore for interactions with biological targets. The benzamide moiety, on the other hand, is well-known for its role in modulating enzyme activity and receptor binding, making it a valuable component in the development of therapeutic agents.

One of the most compelling features of this compound is its connection to 1,3,4-oxadiazole, a heterocyclic scaffold that has been extensively studied for its bioactivity. The 1,3,4-oxadiazole ring is known for its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets, thereby enhancing the compound's binding affinity. Additionally, the presence of a methylsulfanyl group on the phenyl ring attached to the 1,3,4-oxadiazole further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide and various biological targets. These studies have highlighted the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways and cancer progression. For instance, preliminary computational analyses suggest that this molecule may interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, making it a promising candidate for the development of novel anti-inflammatory agents.

The synthesis of 4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide presents several challenges due to its complex structural architecture. However, recent innovations in synthetic methodologies have made it possible to construct this molecule with high efficiency and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemical outcomes. These advancements not only facilitate the production of this compound but also open up new avenues for exploring related derivatives with enhanced bioactivity.

In vitro studies have begun to unravel the pharmacological properties of 4-(azepane-1-sulfonyl)-N-{5-2-(methylsulfanyl)phenyl}-1，3，4 oxadiazol - 2 - yl benzamide (CAS No. 886909 36 0). Initial experiments have demonstrated its ability to modulate the activity of enzymes such as COX and lipoxygenase (LOX), which are implicated in inflammatory responses. Moreover，the compound has shown promise in inhibiting the growth of certain cancer cell lines，suggesting its potential as an anticancer agent。These findings are particularly exciting given the growing demand for targeted therapies that can selectively inhibit disease-causing pathways without causing significant side effects。

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy。While further studies are needed to fully characterize 4-(azepane - 1 - sulfonyl) - N - {5 - 2 - (methylsulfanyl) phenyl - 1，3，4 oxadiazol - 2 - yl} benzamide, preliminary results are encouraging。Researchers are particularly interested in exploring how modifications to its structure can enhance its bioavailability，reduce toxicity，and improve target specificity。These efforts are expected to yield new insights into how this class of molecules can be optimized for therapeutic use。

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like 4-(azepane - 1 - sulfonyl) - N - {5 - 2 - (methylsulfanyl) phenyl - 1，3，4 oxadiazol - 2 - yl} benzamide are designed and evaluated。By leveraging large datasets and advanced algorithms，scientists can predict how different structural modifications will affect a molecule's bioactivity。This approach has already led to several breakthroughs，including the identification of novel scaffolds that exhibit high potency against disease-causing targets。As such，it is likely that computational methods will play an increasingly important role in optimizing this compound for clinical applications。

The future prospects for 4-(azepane - 1 - sulfonyl) - N - {5 - 2 - (methylsulfanyl) phenyl} benzamidine (CAS No. 88690936 0) are bright。With continued research and development，this compound has the potential to emerge as a valuable therapeutic agent targeting various diseases。Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into clinical reality。By combining expertise from multiple disciplines，including medicinal chemistry、pharmacology、and bioinformatics，the full therapeutic potential of this molecule can be realized。